molecular formula C17H28ClN3O4S B3003894 4-ethoxy-N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)benzamide hydrochloride CAS No. 1189644-81-2

4-ethoxy-N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)benzamide hydrochloride

Cat. No. B3003894
CAS RN: 1189644-81-2
M. Wt: 405.94
InChI Key: HUDKFZXWYMQGBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds involves the creation of 1-aryl-4-alkylpiperazines with a terminal benzamide fragment. For instance, the paper titled "N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide: a potent and selective dopamine D4 ligand" describes the synthesis of a series of compounds with high affinity for the dopamine D4 receptor, achieved by attaching an arylpiperazine to an alkyl chain ending with a methoxybenzamide group . This suggests that the synthesis of the compound would likely involve a similar approach, with the ethoxy group and the sulfonyl ethyl substituent being key differentiating features.

Molecular Structure Analysis

The molecular structure of benzamide derivatives is crucial for their interaction with biological targets. The paper mentioned above indicates that the position and type of substituents on the benzamide and piperazine rings significantly affect the binding affinity to dopamine receptors. Therefore, the molecular structure of "4-ethoxy-N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)benzamide hydrochloride" would be expected to play a critical role in its biological activity, with the ethoxy and sulfonyl ethyl groups potentially influencing its binding properties.

Chemical Reactions Analysis

The chemical reactions involving benzamide derivatives are not explicitly detailed in the provided papers. However, the pharmacokinetics of a related compound, "4-amino-5-chloro-2-[(methylsulfinyl)ethoxy]-N-[2-(diethylamino)ethyl] benzamide," is discussed, including its metabolic interconversion between sulfoxide and sulfide forms . This suggests that the compound may also undergo similar metabolic transformations, with the sulfonyl group potentially being a site for oxidation-reduction reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzamide derivatives can be inferred from their structure and the reported pharmacokinetics. For example, the solubility, distribution, and metabolic stability of these compounds are influenced by their substituents . The presence of an ethoxy group in the compound suggests it may have moderate lipophilicity, which could affect its solubility and distribution. The piperazine ring and the sulfonyl group may also contribute to the compound's overall chemical reactivity and stability.

Mechanism of Action

Target of Action

The primary target of the compound “4-ethoxy-N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)benzamide hydrochloride” is currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets and carries out its functions.

properties

IUPAC Name

4-ethoxy-N-[2-(4-ethylpiperazin-1-yl)sulfonylethyl]benzamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H27N3O4S.ClH/c1-3-19-10-12-20(13-11-19)25(22,23)14-9-18-17(21)15-5-7-16(8-6-15)24-4-2;/h5-8H,3-4,9-14H2,1-2H3,(H,18,21);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HUDKFZXWYMQGBS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)S(=O)(=O)CCNC(=O)C2=CC=C(C=C2)OCC.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H28ClN3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethoxy-N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)benzamide hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.